Cas no 1803864-24-5 (3-Amino-5-(3-chloro-2-oxopropyl)mandelic acid)

3-Amino-5-(3-chloro-2-oxopropyl)mandelic acid is a specialized organic compound featuring both amino and chloro-oxopropyl functional groups attached to a mandelic acid backbone. This structure imparts reactivity useful in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemical intermediates. The presence of multiple functional groups allows for versatile derivatization, enabling applications in cross-coupling reactions and heterocyclic synthesis. Its chloro and carbonyl moieties enhance electrophilic reactivity, facilitating nucleophilic substitution or condensation reactions. The compound’s stability under controlled conditions ensures consistent performance in multi-step synthetic processes. Researchers value it for its potential in constructing complex molecular frameworks with high precision.

3-Amino-5-(3-chloro-2-oxopropyl)mandelic acid structure

1803864-24-5 structure

Product Name:3-Amino-5-(3-chloro-2-oxopropyl)mandelic acid

CAS No:1803864-24-5

MF:C₁₁H₁₂ClNO₄

MW:257.670282363892

CID:4939207

Update Time:2025-11-07

3-Amino-5-(3-chloro-2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

- 3-Amino-5-(3-chloro-2-oxopropyl)mandelic acid
- Inchi： 1S/C11H12ClNO4/c12-5-9(14)3-6-1-7(4-8(13)2-6)10(15)11(16)17/h1-2,4,10,15H,3,5,13H2,(H,16,17)
- InChI Key： ZIKSBWNVKIUVJH-UHFFFAOYSA-N
- SMILES： ClCC(CC1C=C(C=C(C(C(=O)O)O)C=1)N)=O

Computed Properties

Exact Mass: 257.0454856 g/mol
Monoisotopic Mass: 257.0454856 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 297
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 101
Molecular Weight: 257.67

3-Amino-5-(3-chloro-2-oxopropyl)mandelic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015027916-1g	3-Amino-5-(3-chloro-2-oxopropyl)mandelic acid	1803864-24-5	97%	1g	1,519.80 USD	2021-06-17

3-Amino-5-(3-chloro-2-oxopropyl)mandelic acid Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
3. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
4. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Additional information on 3-Amino-5-(3-chloro-2-oxopropyl)mandelic acid

3-Amino-5-(3-chloro-2-oxopropyl)mandelic Acid: A Comprehensive Overview

The compound 3-Amino-5-(3-chloro-2-oxopropyl)mandelic Acid, identified by the CAS number 1803864-24-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself is a combination of several key components: the "mandelic acid" backbone, the "3-amino" group, and the "3-chloro-2-oxopropyl" substituent. Each of these elements contributes to the compound's functionality and reactivity.

The mandelic acid moiety is a derivative of mandelic acid, which is known for its role in various biochemical processes. The presence of the amino group at position 3 introduces additional functional versatility, enabling the compound to participate in a wide range of chemical reactions. Similarly, the 3-chloro-2-oxopropyl group adds complexity to the molecule, potentially influencing its solubility, stability, and interaction with biological systems.

Recent studies have explored the synthesis and characterization of this compound, highlighting its potential as a precursor in drug design. Researchers have employed advanced synthetic techniques, including multi-component reactions and catalytic processes, to efficiently synthesize this molecule. The use of green chemistry principles has also been emphasized to minimize environmental impact during production.

In terms of applications, 3-Amino-5-(3-chloro-2-oxopropyl)mandelic Acid has shown promise in the development of novel therapeutic agents. Its ability to form bioactive compounds through various chemical transformations makes it a valuable building block in medicinal chemistry. For instance, derivatives of this compound have been investigated for their potential anti-inflammatory and antioxidant properties.

The structural flexibility of this molecule also lends itself well to combinatorial chemistry approaches. By modifying different parts of the molecule, researchers can generate a library of compounds with diverse biological activities. This approach has been particularly useful in identifying leads for treating chronic diseases such as cancer and neurodegenerative disorders.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of this compound. These methods provide critical insights into the molecular architecture and ensure that the compound meets quality standards for further research or commercial use.

In conclusion, 3-Amino-5-(3-chloro-2-oxopropyl)mandelic Acid represents a versatile and intriguing molecule with vast potential in chemical research and pharmaceutical development. As ongoing studies continue to uncover its properties and applications, this compound is poised to play a significant role in advancing medical science.